molecular formula C12H14BrF3O B8376312 4-(2-Bromophenyl)-1,1,1-trifluoro-4-methylpentan-2-ol

4-(2-Bromophenyl)-1,1,1-trifluoro-4-methylpentan-2-ol

Cat. No.: B8376312
M. Wt: 311.14 g/mol
InChI Key: IRYISISCTAHQCM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(2-Bromophenyl)-1,1,1-trifluoro-4-methylpentan-2-ol is a useful research compound. Its molecular formula is C12H14BrF3O and its molecular weight is 311.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H14BrF3O

Molecular Weight

311.14 g/mol

IUPAC Name

4-(2-bromophenyl)-1,1,1-trifluoro-4-methylpentan-2-ol

InChI

InChI=1S/C12H14BrF3O/c1-11(2,7-10(17)12(14,15)16)8-5-3-4-6-9(8)13/h3-6,10,17H,7H2,1-2H3

InChI Key

IRYISISCTAHQCM-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CC(C(F)(F)F)O)C1=CC=CC=C1Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a round bottom flask was added 4-(2-bromophenyl)-1,1,1-trifluoro-4-methylpentan-2-one (3.0 g, 9.7 mmol) in 70 mL of MeOH and 70 mL of THF at 0° C., followed by the slow addition of NaBH4 (1.1 g, 29.1 mmol). The reaction mixture was stirred at room temperature for 24 hours and then concentrated in vacuo. The residue was diluted with 1000 mL of ethyl acetate, washed with 200 mL of saturated aqueous sodium bicarbonate solution, 200 mL of brine, dried over sodium sulfate, filtered, and concentrated in vacuo. The crude mixture was purified by flash chromatography. The column was eluted with 0-20% EtOAc/hexanes to afford 1.76 g (58%) of 4-(2-bromophenyl)-1,1,1-trifluoro-4-methylpentan-2-ol.
Quantity
3 g
Type
reactant
Reaction Step One
Name
Quantity
70 mL
Type
solvent
Reaction Step One
Name
Quantity
70 mL
Type
solvent
Reaction Step One
Name
Quantity
1.1 g
Type
reactant
Reaction Step Two

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